Multimode opto-magnetic dual-responsive actuating fibers and fabrics programmed via direct ink writing†
Chemical Communications Pub Date: 2023-11-17 DOI: 10.1039/D3CC04227H
Abstract
Current methods lack one-step actuation programming for weave structures that can achieve multimodal motions in fiber and fabric actuators. Fiber and fabric actuators with dual-response to magnetic fields and near-infrared (NIR) light were fabricated via direct ink writing (DIW) in this work, and have 105.3 J kg−1 energy density, enabling multimodal motions including rolling, grasping, and transportation.
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